Cas no 2090222-82-3 (3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl)-)

• Product Name: 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl)-
• CAS No: 2090222-82-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5266756
• Update Time: 2025-08-04

3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl)-

• Inchi： 1S/C11H12N2O/c1-9(14)10-4-5-11(12-8-10)13-6-2-3-7-13/h2-9,14H,1H3
• InChI Key： VRYGTHCULPSAIO-UHFFFAOYSA-N
• SMILES： C(C1C=NC(N2C=CC=C2)=CC=1)(O)C

Additional information on 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl)-

3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl): A Comprehensive Overview

3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl), also known by its CAS number 2090222-82-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and features a unique substitution pattern that imparts distinctive chemical and biological properties. The compound's structure includes a methyl group attached to the alpha position of the pyridine ring and a pyrrole moiety at the sixth position, creating a molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl) in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for anticancer drug development.

The synthesis of 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl) involves a multi-step process that typically begins with the preparation of pyridine derivatives. One common approach is the nucleophilic substitution reaction, where the pyridine ring is modified to introduce the desired substituents. The integration of the pyrrole group at the sixth position is achieved through a coupling reaction, often facilitated by palladium catalysts. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

One of the most intriguing aspects of 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl) is its ability to engage in hydrogen bonding due to the hydroxymethyl group on the pyridine ring. This property enhances its solubility in polar solvents and facilitates interactions with biological targets. Additionally, the presence of the pyrrole moiety introduces aromaticity and conjugation into the molecule, further stabilizing its structure and enhancing its reactivity.

From an applications perspective, 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl) has shown potential in several areas. In materials science, it has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 3-Pyridinemethanol, α-methyl-6-(1H-pyrrol-1-yl) (CAS No: 2090222-82-3) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive target for further exploration in drug discovery and materials science. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern chemistry.